molecular formula C17H29BO2S B8536761 5,5-Dimethyl-2-(4-octylthiophen-2-YL)-1,3,2-dioxaborinane CAS No. 205105-15-3

5,5-Dimethyl-2-(4-octylthiophen-2-YL)-1,3,2-dioxaborinane

Cat. No.: B8536761
CAS No.: 205105-15-3
M. Wt: 308.3 g/mol
InChI Key: UIPUPVHBVAILFB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5,5-Dimethyl-2-(4-octylthiophen-2-YL)-1,3,2-dioxaborinane is a useful research compound. Its molecular formula is C17H29BO2S and its molecular weight is 308.3 g/mol. The purity is usually 95%.
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Properties

CAS No.

205105-15-3

Molecular Formula

C17H29BO2S

Molecular Weight

308.3 g/mol

IUPAC Name

5,5-dimethyl-2-(4-octylthiophen-2-yl)-1,3,2-dioxaborinane

InChI

InChI=1S/C17H29BO2S/c1-4-5-6-7-8-9-10-15-11-16(21-12-15)18-19-13-17(2,3)14-20-18/h11-12H,4-10,13-14H2,1-3H3

InChI Key

UIPUPVHBVAILFB-UHFFFAOYSA-N

Canonical SMILES

B1(OCC(CO1)(C)C)C2=CC(=CS2)CCCCCCCC

Origin of Product

United States

Synthesis routes and methods

Procedure details

Under argon atmosphere, in a three necked flask 3 g (15.28 mmol, 1 eq.) of 3-octylthiophene are dissolved in 30 mL of THF. After having cooled the medium to −78° C., 12 mL (18.34 mmol, 1.2 eq., C=1.6 mol/L) of BuLi are added drop by drop. The reaction is stirred for 1 h at −50° C. Then 8 mL (30.56 mmol, 2 eq.) of tributylborate are added to the medium cooled beforehand to −78° C. The reaction remains under stirring for the following 2 h where the temperature rises to ambient temperature. The mixture is then hydrolysed with a 2 mol·L−1 HCl solution and extracted with 2×50 mL of ethyl ether. During the drying of the organic phase collected on Na2SO4, 4.8 g (45.84 mmol, 3 eq.) of 2,2-dimethyl-1,3-propanediol are added. After 45 min of stirring, the mixture is filtered and concentrated in a rotary evaporator. The purification is carried out on silica column with an eluent [hexane/Et2O: 9/1]. 3.40 g of a yellow oil (yield of 72.0%) are obtained.
Quantity
3 g
Type
reactant
Reaction Step One
Name
Quantity
30 mL
Type
solvent
Reaction Step One
Name
Quantity
12 mL
Type
reactant
Reaction Step Two
Quantity
8 mL
Type
reactant
Reaction Step Three
Quantity
4.8 g
Type
reactant
Reaction Step Four
Yield
72%

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